Cas no 1805693-38-2 (3-(2-Carboxyethyl)-4-(methylthio)mandelic acid)

3-(2-Carboxyethyl)-4-(methylthio)mandelic acid is a specialized organic compound featuring a mandelic acid backbone substituted with a 2-carboxyethyl group at the 3-position and a methylthio moiety at the 4-position. This structure imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly in the preparation of chiral intermediates or bioactive molecules. The carboxyl and thioether functional groups enhance its utility as a versatile building block for pharmaceuticals or agrochemicals. Its stereochemical properties may also facilitate asymmetric synthesis. The compound’s stability and well-defined functional groups allow for precise modifications, supporting applications in medicinal chemistry and material science research.
3-(2-Carboxyethyl)-4-(methylthio)mandelic acid structure
1805693-38-2 structure
Product Name:3-(2-Carboxyethyl)-4-(methylthio)mandelic acid
CAS No:1805693-38-2
MF:C12H14O5S
MW:270.301562786102
CID:4940079
Update Time:2025-05-20

3-(2-Carboxyethyl)-4-(methylthio)mandelic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2-Carboxyethyl)-4-(methylthio)mandelic acid
    • Inchi: 1S/C12H14O5S/c1-18-9-4-2-8(11(15)12(16)17)6-7(9)3-5-10(13)14/h2,4,6,11,15H,3,5H2,1H3,(H,13,14)(H,16,17)
    • InChI Key: VSNDUPDXWJLDCC-UHFFFAOYSA-N
    • SMILES: S(C)C1=CC=C(C(C(=O)O)O)C=C1CCC(=O)O

Computed Properties

  • Exact Mass: 270.05619472 g/mol
  • Monoisotopic Mass: 270.05619472 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 120
  • Molecular Weight: 270.30

3-(2-Carboxyethyl)-4-(methylthio)mandelic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015026867-250mg
3-(2-Carboxyethyl)-4-(methylthio)mandelic acid
1805693-38-2 97%
250mg
480.00 USD 2021-06-18
Alichem
A015026867-500mg
3-(2-Carboxyethyl)-4-(methylthio)mandelic acid
1805693-38-2 97%
500mg
839.45 USD 2021-06-18
Alichem
A015026867-1g
3-(2-Carboxyethyl)-4-(methylthio)mandelic acid
1805693-38-2 97%
1g
1,534.70 USD 2021-06-18

Additional information on 3-(2-Carboxyethyl)-4-(methylthio)mandelic acid

Introduction to 3-(2-Carboxyethyl)-4-(methylthio)mandelic Acid (CAS No. 1805693-38-2)

3-(2-Carboxyethyl)-4-(methylthio)mandelic acid, identified by its Chemical Abstracts Service (CAS) number 1805693-38-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, including a carboxyethyl group and a methylthio substituent on a mandelic acid backbone, presents intriguing possibilities for medicinal applications. Its molecular structure not only underscores its synthetic versatility but also hints at potential biological activities that warrant further exploration.

The significance of 3-(2-Carboxyethyl)-4-(methylthio)mandelic acid lies in its potential role as a building block in the development of novel therapeutic agents. The presence of both polar and non-polar functional groups makes it an attractive candidate for drug design, particularly in the context of enzyme inhibition and receptor binding studies. Recent advancements in computational chemistry have enabled the prediction of its interaction profiles with various biological targets, suggesting possible applications in treating conditions associated with metabolic dysregulation or inflammation.

In the realm of synthetic organic chemistry, 3-(2-Carboxyethyl)-4-(methylthio)mandelic acid serves as a valuable intermediate. Its synthesis involves multi-step reactions that highlight the compound's reactivity and adaptability. Researchers have leveraged its structural motifs to develop new synthetic pathways, which could be pivotal in streamlining the production of more complex molecules. The compound's stability under various reaction conditions further enhances its utility as a synthetic precursor.

One of the most compelling aspects of 3-(2-Carboxyethyl)-4-(methylthio)mandelic acid is its potential in drug discovery. The mandelic acid moiety is well-known for its role in several pharmacologically active compounds, while the carboxyethyl and methylthio groups introduce additional layers of functionality that could modulate biological activity. Preliminary studies have indicated that derivatives of this compound may exhibit properties such as anti-inflammatory or antimicrobial effects, although more extensive research is needed to fully elucidate these possibilities.

The pharmacokinetic behavior of 3-(2-Carboxyethyl)-4-(methylthio)mandelic acid is another area of interest. Its molecular characteristics suggest that it may exhibit moderate solubility in both aqueous and lipid environments, which could influence its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these parameters is crucial for optimizing drug delivery systems and ensuring therapeutic efficacy. Advanced pharmacokinetic modeling techniques are being employed to predict how this compound behaves within biological systems.

From a regulatory perspective, 3-(2-Carboxyethyl)-4-(methylthio)mandelic acid (CAS No. 1805693-38-2) falls under categories that require careful handling but do not pose immediate hazards or regulatory restrictions. Its classification as a research chemical allows for broader experimentation without stringent controls, provided it is used in compliance with standard laboratory protocols. This classification also facilitates its use in academic and industrial research settings where novel compounds are continuously being explored.

The future prospects for 3-(2-Carboxyethyl)-4-(methylthio)mandelic acid are promising, especially given the growing interest in structure-based drug design and targeted therapies. As computational methods improve, so does the ability to predict the biological activity of molecules like this one with greater accuracy. This synergy between experimental chemistry and computational biology holds the key to unlocking new therapeutic interventions.

In conclusion, 3-(2-Carboxyethyl)-4-(methylthio)mandelic acid (CAS No. 1805693-38-2) represents a fascinating compound with diverse applications in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features offer opportunities for developing new drugs targeting various diseases, while its synthetic versatility makes it an invaluable intermediate in laboratory settings. As research progresses, the full potential of this compound is expected to become increasingly apparent, paving the way for innovative medical solutions.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent